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Compound of Interest

Compound Name: 1-Methylchrysene

Cat. No.: B135444

For Immediate Release

This technical guide provides a comprehensive overview of the physicochemical characteristics
of 1-Methylchrysene, a polycyclic aromatic hydrocarbon (PAH) of interest to researchers in
toxicology, environmental science, and drug development. This document summarizes key
physical and chemical properties, details experimental protocols for their determination, and
illustrates relevant biological pathways.

Core Physicochemical Properties

1-Methylchrysene (CAS RN: 3351-28-8) is a solid, carbopolycyclic aromatic compound.[1] A
summary of its key physicochemical properties is presented in the table below.
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Property Value Source
Molecular Formula CioH14 [2]
Molecular Weight 242.31 g/mol [2]
Melting Point 250 °C [3]
Boiling Point 449.4 °C at 760 mmHg [4]
Density 1.164 g/cm3 [4]
Flash Point 217.8 °C [4]

Water Solubility

Estimated low mg/L range; 5-
methylchrysene is 0.062 mg/L
at 27 °C

[5]

LogP (Octanol-Water Partition

Coefficient)

6.4 (XLogP3-AA)

[1]

Appearance

Leaflets recrystallized from

benzene, hexane or toluene

[1]

Spectroscopic Data

Detailed spectroscopic analysis is crucial for the identification and quantification of 1-

Methylchrysene.

Spectroscopic Data

Remarks

1H and 3C NMR

Complete assignment of proton and carbon

spectra have been reported.

Mass Spectrometry

High-resolution mass spectra are available.

UV/Vis Spectroscopy

Spectral data has been reported.

Fluorescence Spectroscopy

Spectral data has been reported.

Experimental Protocols
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Accurate determination of the physicochemical properties of 1-Methylchrysene relies on
standardized experimental protocols. The following sections detail methodologies for key
experiments.

Determination of Melting and Boiling Points by
Simultaneous Thermal Analysis (STA)

A common method for determining the melting and boiling points of PAHs is Simultaneous
Thermal Analysis (STA), which combines Differential Scanning Calorimetry (DSC) and
Thermogravimetry (TG).

Methodology:

Instrumentation: A simultaneous thermal analyzer (e.g., NETZSCH STA 449 F3 Jupiter®)
equipped with a TG-DSC sample carrier is utilized.

o Sample Preparation: Approximately 20 mg of 1-Methylchrysene is placed in a sealed
aluminum crucible with a 50 pym pinhole.

» Calibration: The instrument is calibrated for temperature using standard materials such as
indium, tin, and zinc.

o Measurement: The sample is heated at a constant rate of 10 K/min under a nitrogen purge
gas (70 ml/min).

» Data Analysis: The melting point is determined from the onset of the endothermic peak in the
DSC curve. The boiling point is identified by the sharp mass loss observed in the TG curve,
corresponding to the vaporization of the sample.

Below is a generalized workflow for this process:
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Workflow for Melting and Boiling Point Determination
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Workflow for Melting and Boiling Point Determination

Determination of Octanol-Water Partition Coefficient
(LogP) by the Slow-Stirring Method
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The octanol-water partition coefficient (LogP) is a critical parameter for assessing the
lipophilicity of a compound. For highly hydrophobic substances like 1-Methylchrysene, the
slow-stirring method is considered the gold standard.

Methodology:

o System Preparation: A jacketed glass vessel is filled with high-purity water and n-octanol.
The system is allowed to equilibrate at a constant temperature.

e Analyte Introduction: A known amount of 1-Methylchrysene is dissolved in the octanol
phase.

e Slow Stirring: The two phases are stirred slowly for an extended period (days to weeks) to
allow the system to reach equilibrium without forming an emulsion.

o Phase Separation and Sampling: Stirring is stopped, and the phases are allowed to separate
completely. Samples are carefully taken from both the octanol and water phases.

» Quantification: The concentration of 1-Methylchrysene in each phase is determined using a
suitable analytical technique, such as High-Performance Liquid Chromatography (HPLC)
with UV or fluorescence detection, or Gas Chromatography-Mass Spectrometry (GC-MS).

o Calculation: The LogP value is calculated as the logarithm of the ratio of the concentration in
the octanol phase to the concentration in the aqueous phase.

Biological Activity: Aryl Hydrocarbon Receptor
(AhR) Signaling Pathway

1-Methylchrysene has been identified as an agonist of the Aryl Hydrocarbon Receptor (AhR).
[6] The AhR is a ligand-activated transcription factor that regulates the expression of a variety
of genes, including those involved in xenobiotic metabolism. Activation of the AhR signaling
pathway is a key mechanism through which PAHs exert their biological effects, including
toxicity and carcinogenicity.

The simplified signaling pathway is as follows:
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» Ligand Binding: 1-Methylchrysene, being lipophilic, can cross the cell membrane and bind
to the cytosolic AhR, which is in a complex with heat shock protein 90 (HSP90) and other co-
chaperones.

» Nuclear Translocation: Upon ligand binding, the AhR complex translocates into the nucleus.

o Dimerization: In the nucleus, the AhR dissociates from its chaperone proteins and forms a
heterodimer with the AhR Nuclear Translocator (ARNT).

» DNA Binding and Gene Transcription: The AhR-ARNT heterodimer binds to specific DNA
sequences known as Xenobiotic Response Elements (XRES) in the promoter regions of
target genes. This binding initiates the transcription of genes encoding for enzymes such as
cytochrome P450s (e.g., CYP1Al, CYP1B1), which are involved in the metabolism of PAHS.

The following diagram illustrates this pathway:
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Aryl Hydrocarbon Receptor (AhR) Signaling Pathway
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Conclusion

This technical guide provides a consolidated resource for researchers working with 1-
Methylchrysene. The presented data on its physicochemical properties, along with detailed
experimental protocols and an overview of its interaction with the AhR signaling pathway, will
be valuable for designing and interpreting experimental studies in various scientific disciplines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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